4-(2-chlorophenyl)-6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5-cyano-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 4-(2-chlorophenyl)-6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5-cyano-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C29H23Cl2N3O3S/c1-17-26(28(36)34-23-9-5-6-10-25(23)37-2)27(20-7-3-4-8-22(20)31)21(15-32)29(33-17)38-16-24(35)18-11-13-19(30)14-12-18/h3-14,27,33H,16H2,1-2H3,(H,34,36)
• InChI Key: WJTJNKDSTKOMBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)C2=CC=C(C=C2)Cl)C#N)C3=CC=CC=C3Cl)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C29H23Cl2N3O3S
• Molecular Weight: 564.5 g/mol
• CAS No.: 330558-00-4

Description

4-(2-chlorophenyl)-6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5-cyano-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C29H23Cl2N3O3S and its molecular weight is 564.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research efforts have been dedicated to the synthesis and structural analysis of dihydropyridine derivatives, highlighting their chemical properties and potential applications. For instance, studies have reported the oxidation of sulfur atoms in related compounds to obtain novel molecular structures with identified configurations through techniques like 1H NMR spectroscopy and X-ray structural analysis (Krasnova et al., 2013). Another study elaborated on the synthesis of 9 derivatives from a synthesized starting compound, exploring original rearrangements and cyclizations to obtain various molecular and crystal structures characterized by single crystal diffraction (Feklicheva et al., 2019).

Physical and Chemical Properties

The physical and chemical properties of dihydropyridine derivatives have also been a focus area. Research on the densities, viscosities, and ultrasonic velocities of novel dihydropyridine derivatives in dimethyl sulfoxide across different temperatures provided insights into solute-solvent and solute-solute interactions, contributing to understanding the structure-making or structure-breaking capabilities of these compounds (Baluja & Talaviya, 2016).

Chemical Reactions and Transformations

Chemical reactions and transformations involving dihydropyridine derivatives reveal their reactivity and potential for creating diverse molecular structures. For example, the condensation of 2-chlorobenzaldehyde with cyanothioacetamide and ethyl butyroylacetate resulted in a specific dihydropyridine derivative, showcasing the versatility of such compounds in chemical synthesis (Krivokolysko et al., 1990). Furthermore, unexpected transformations under acid catalysis highlighted the potential for novel derivatives and the importance of understanding the underlying reaction mechanisms (Nedolya et al., 2018).